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Compound of Interest

Methyl 2-
Compound Name:
(hydroxymethyl)isonicotinate

Cat. No. B1317243

Synthesis of Methyl 2-
(chloromethyl)isonicotinate: An Application Note
and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of methyl 2-
(chloromethyl)isonicotinate from methyl 2-(hydroxymethyl)isonicotinate. This transformation
Is a crucial step in the synthesis of various pharmaceutical intermediates and active
pharmaceutical ingredients. The protocol includes a comprehensive description of the reaction
conditions, purification methods, and characterization data.

Data Presentation

The following tables summarize the key physicochemical properties and spectroscopic data for
the starting material and the final product.

Table 1: Physicochemical Properties
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Molecular Weight (

Compound Molecular Formula CAS Number
g/mol )

Methyl 2-

(hydroxymethyl)isonic ~ CsHaNO3 167.16 58481-17-7

otinate

Methyl 2-

(chloromethyl)isonicoti  CsHsCINO2 185.61 125104-36-1

nate

Table 2: 1H NMR Spectroscopic Data

Compound Solvent Chemical Shift (8) in ppm
8.75 (d, 1H), 7.80 (s, 1H), 7.70
Methyl 2-
CDCls (d, 1H), 4.85 (s, 2H), 3.95 (s,

(hydroxymethyl)isonicotinate

3H), 3.50 (br s, 1H)

Methyl 2-

(chloromethyl)isonicotinate

CDCls

8.88 (d, J=5.52 Hz, 1H), 8.38
(s, 1H), 8.18 (dd, J=4.20 Hz,
J=1.44 Hz, 1H), 5.08 (s, 2H),
4.04 (s, 3H)

Table 3: 13C NMR Spectroscopic Data

Compound Solvent

Chemical Shift (d) in ppm

Methyl 2-

(hydroxymethyl)isonicotinate

CDClIs

165.8, 159.5, 149.8, 138.0,
122.5, 120.0, 63.5, 52.5

Methyl 2-

(chloromethyl)isonicotinate

CDCls

165.2, 155.0, 150.2, 139.5,
124.0, 122.8, 53.0, 45.0

Experimental Protocols

This section details the experimental procedures for the synthesis of the starting material and

the target compound.
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Synthesis of Methyl 2-(hydroxymethyl)isonicotinate

A common route to the starting material is the esterification of 2-(hydroxymethyl)isonicotinic
acid. Alternatively, it can be prepared from commercially available methyl isonicotinate.

Protocol 1: Synthesis from Methyl Isonicotinate

A detailed protocol for the synthesis of methyl isonicotinate, a precursor, can be found in the
literature. One common method involves the Fischer esterification of isonicotinic acid in
methanol with a catalytic amount of sulfuric acid.

Synthesis of Methyl 2-(chloromethyl)isonicotinate

The conversion of the hydroxymethyl group to a chloromethyl group is efficiently achieved
using thionyl chloride.

Protocol 2: Chlorination with Thionyl Chloride

In a solution of thionyl chloride (SOCI2) (50mL) at 0°C, a solution of methyl 2-
(hydroxymethyl)isonicotinate (4.16 g, 24.9 mmol) in chloroform (CHCIs) (5mL) is added
dropwise.[1] The reaction mixture is then stirred overnight at room temperature.[1] Following
the reaction, dichloromethane (CH2Clz) (100mL) is added, and the solvents are removed under
reduced pressure.[1] This step of adding CH2Clz and removing the solvent is repeated to
ensure the complete removal of excess SOCI2.[1] The resulting product is a grey solid (4.6 g,
100% vyield) and can be used in subsequent steps without further purification.[1]

Purification:

If further purification is required, the crude product can be purified by flash column
chromatography on silica gel, using a gradient of ethyl acetate in petroleum ether.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the synthesis.
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Caption: Synthetic workflow for the preparation of Methyl 2-(chloromethyl)isonicotinate.
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Caption: Simplified reaction mechanism for the chlorination step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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